Cas no 2171918-22-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methoxypropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methoxypropanoic acid
• CAS No: 2171918-22-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6178736
• PubChem ID: 165483729
• Update Time: 2025-07-02

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methoxypropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-methoxypropanoic acid
• EN300-1488533
• 2171918-22-0

• Inchi： 1S/C24H28N2O6/c1-24(2,22(29)25-12-20(31-3)21(27)28)14-26-23(30)32-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： KVYVKTLLZPMITB-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C(=O)O)OC)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methoxypropanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methoxypropanoic acid (CAS No. 2171918-22-0)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methoxypropanoic acid (CAS No. 2171918-22-0) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the 9H-fluoren-9-yl (Fmoc) protecting group and 2-methoxypropanoic acid moiety, make it a critical intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery pipelines.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged, driven by advancements in bioconjugation and targeted drug delivery systems. The 2,2-dimethylpropanamido segment enhances steric stability, while the methoxypropanoic acid tail improves solubility—a key concern highlighted in forums discussing peptide solubility challenges. This aligns with trending searches such as "how to improve peptide yield in SPPS" and "Fmoc deprotection optimization", reflecting its practical relevance.

The compound’s CAS registry number (2171918-22-0) is often queried alongside terms like "Fmoc-amino acid suppliers" or "custom peptide building blocks", underscoring its commercial importance. Analytical data (HPLC, MS) typically confirms its high purity (>95%), meeting stringent requirements for GMP-compliant manufacturing—a hot topic in regulatory-compliant synthesis discussions. Notably, its stability under microwave-assisted peptide coupling conditions has been explored in recent publications, addressing the industry’s push for green chemistry and reduced reaction times.

From a molecular design perspective, the 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino) backbone offers selective deprotection kinetics, a feature debated in threads about "orthogonal protection strategies". This property is crucial for synthesizing complex peptides like cyclic disulfide-rich scaffolds, which are trending in oncotherapeutic and neurodegenerative disease research. Users frequently ask, "What are alternatives to Fmoc in peptide synthesis?", yet this compound remains a gold standard due to its balance of reactivity and ease of removal.

Storage recommendations for CAS 2171918-22-0 often emphasize anhydrous conditions (-20°C under argon), a detail highly searched by lab technicians troubleshooting compound degradation issues. Its application extends to linker chemistry for antibody-drug conjugates (ADCs)—a field exploding with queries like "next-generation ADC payloads". The 2-methoxypropanoic acid segment’s role in modulating logP values is another focal point, particularly for researchers optimizing blood-brain barrier penetration.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methoxypropanoic acid exemplifies the intersection of precision chemistry and therapeutic innovation. Its multifaceted utility—from peptide elongation to prodrug design—ensures its prominence in both academic literature and industrial workflows, answering pressing needs in personalized medicine and high-throughput screening platforms.